Cas no 50998-03-3 (1-pyrrolidin-1-ylpropan-2-amine)

1-pyrrolidin-1-ylpropan-2-amine Properties

Names and Identifiers

• 1-(Pyrrolidin-1-yl)propan-2-amine
• 1-(1-Pyrrolidinyl)-2-propanamine
• 1-METHYL-2-PYRROLIDIN-1-YL-ETHYLAMINE
• 1-(2-aminopropyl)pyrrolidine
• 1-pyrrolidinylprop-2-ylamine
• AC1Q2BBV
• AGN-PC-00PYK5
• CTK1G8470
• n-(2-aminopropyl)pyrrolidine
• SBB014676
• SureCN996901
• AKOS016046450
• 50998-03-3
• 1-(1-Pyrrolidinyl)-2-propanamine, AldrichCPR
• MFCD09723217
• SCHEMBL996901
• EN300-50589
• CS-0250370
• 1-pyrrolidin-1-ylpropan-2-amine
• 1-(1-Pyrrolidinyl)-2-propanamine 2HCl
• 1H-Pyrrole-1-ethanamine, tetrahydro-.alpha.-methyl-
• F95260
• ZLGZKMHJXLDWSP-UHFFFAOYSA-N
• MFCD01318919
• STK691866
• BS-35957
• DTXSID70575775
• AKOS000146279
• 1-(pyrrolidin-1-yl)propan-2-amine
• 1-Methyl-2-pyrrolidin-1-yl-ethylamine
• 1-(1-pyrrolidinyl)-2-propanamine
• +Expand

• MDL： MFCD01318919
• InChIKey： ZLGZKMHJXLDWSP-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H16N2/c1-7(8)6-9-4-2-3-5-9/h7H,2-6,8H2,1H3
• SMILES： CC(CN1CCCC1)N

Computed Properties

• Exact Mass: 128.13148
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 128.131348519g/mol
• Heavy Atom Count: 9
• Complexity: 77
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.26
• Boiling Point: 181.8±8.0 °C at 760 mmHg
• Vapor Pressure: 0.8±0.3 mmHg at 25°C
• Flash Point: 60.3±13.6 °C
• Density: 0.9±0.1 g/cm3